Cas no 2098333-07-2 (Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride)
Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride
-
- Inchi: 1S/C11H19NO3.ClH/c1-14-10(13)6-9-7-11(15-8-9)2-4-12-5-3-11;/h9,12H,2-8H2,1H3;1H
- InChI Key: QLCVUJHSZYRQCP-UHFFFAOYSA-N
- SMILES: C(C1COC2(CCNCC2)C1)C(=O)OC.Cl
Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM557919-1g |
Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride |
2098333-07-2 | 95%+ | 1g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1161360-1g |
Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride |
2098333-07-2 | 98% | 1g |
¥2709 | 2023-04-14 |
Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride
Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate Hydrochloride (CAS No. 2098333-07-2): A Comprehensive Overview
Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride (CAS No. 2098333-07-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, holds potential for various therapeutic applications, particularly in the areas of central nervous system (CNS) disorders and neurodegenerative diseases.
The chemical structure of Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride is defined by a spirocyclic framework, which includes an oxirane ring and an azaspiro ring. The presence of these rings imparts unique conformational properties to the molecule, making it highly suitable for interactions with specific biological targets. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its potential use in drug development.
Recent studies have focused on the pharmacological properties of Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play a critical role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to selectively interact with specific GPCRs could lead to the development of novel treatments for conditions such as anxiety, depression, and schizophrenia.
In addition to its potential as a GPCR modulator, Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride has shown promise in preclinical studies for its neuroprotective effects. Research has demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride could be a valuable candidate for further investigation in the treatment of these debilitating conditions.
The pharmacokinetic profile of Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to progress through clinical trials. Its oral bioavailability and brain penetration are particularly noteworthy, as these attributes are crucial for targeting CNS disorders.
Furthermore, the safety profile of Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride has been evaluated in various animal models. Toxicology studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.
In conclusion, Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-y l)acetate hydrochloride (CAS No. 2098333-07-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its potential benefits and mechanisms of action, paving the way for potential breakthroughs in the treatment of various neurological and psychiatric disorders.
2098333-07-2 (Methyl 2-(1-oxa-8-azaspiro[4.5]decan-3-yl)acetate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)